Cas no 1361529-17-0 (5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol)

• Product Name: 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol
• CAS No: 1361529-17-0
• MF: C₁₂H₅Cl₅FNO
• MW: 375.437601804733
• CID: 4923630
• Update Time: 2025-05-23

5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H5Cl5FNO/c13-8-7(9(14)11(16)12(17)10(8)15)6-1-4(3-20)5(18)2-19-6/h1-2,20H,3H2
• InChI Key： DQTSAWQRBWNZMV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(CO)C(=CN=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 4.9
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol

Research Brief on 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol (CAS: 1361529-17-0): Recent Advances and Applications

The compound 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol (CAS: 1361529-17-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique fluorinated and perchlorinated aromatic structure, exhibits promising biological activities, particularly in the development of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, with a focus on its applications in antimicrobial, anticancer, and anti-inflammatory drug discovery.

One of the most notable advancements in the research of 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol is its role in the development of targeted kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. The structural features of this compound, including the electron-withdrawing perchlorophenyl group and the fluoropyridine moiety, make it an attractive scaffold for designing selective kinase inhibitors. Recent in vitro studies have demonstrated its efficacy in inhibiting specific kinase pathways, with potential implications for precision medicine.

In addition to its kinase inhibitory properties, 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol has shown promise as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry reported its potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development. These findings underscore its potential as a lead compound for next-generation antimicrobial therapies.

Another area of active research involves the compound's application in neurodegenerative diseases. Preliminary investigations have revealed its neuroprotective effects in models of Alzheimer's disease, where it has been shown to inhibit amyloid-beta aggregation and reduce oxidative stress. These effects are attributed to the compound's ability to modulate key signaling pathways involved in neuronal survival and inflammation. While further in vivo studies are needed to validate these findings, the initial data suggest a promising avenue for therapeutic intervention in neurodegenerative disorders.

The synthesis and optimization of 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol have also been a focus of recent research. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. Additionally, structure-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its biological activity, facilitating the design of derivatives with enhanced potency and selectivity.

In conclusion, 5-Fluoro-2-(perchlorophenyl)pyridine-4-methanol (CAS: 1361529-17-0) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable tool for addressing unmet medical needs in oncology, infectious diseases, and neurology. Continued research into its mechanisms of action and therapeutic potential is expected to yield further breakthroughs in the coming years.